![molecular formula C17H16N4O2S B2612986 Benzo[d]thiazol-6-yl(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone CAS No. 1421509-13-8](/img/structure/B2612986.png)
Benzo[d]thiazol-6-yl(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzothiazole derivatives, such as Benzo[d]thiazol-6-yl(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone, often starts from simple commercially available building blocks. For example, one approach to benzothiazole sulfonamides starts from benzo[d]thiazole-2-thiol and primary and secondary amines . The process involves a S oxidation/S-N coupling approach, a S-N coupling/S-oxidation sequence, or a S-oxidation/S-F bond formation/SuFEx approach .Molecular Structure Analysis
The molecular structure of Benzo[d]thiazol-6-yl(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone can be characterized using various techniques such as IR, NMR (1 H, 13 C and 31 P), and mass spectral and elemental analysis .Chemical Reactions Analysis
Benzothiazole derivatives are used to obtain free carbene particles and complexed with transition metals, while their salts are used as catalysts in the reaction of Stetter and benzoin condensation .Physical And Chemical Properties Analysis
The physical and chemical properties of Benzo[d]thiazol-6-yl(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone can be determined using various techniques. For instance, the compound can be characterized using IR, NMR (1 H, 13 C and 31 P), and mass spectral and elemental analysis .Scientific Research Applications
Anti-Tubercular Activity
Benzothiazole derivatives have been synthesized and studied for their anti-tubercular properties . The inhibitory concentrations of the newly synthesized molecules were compared with standard reference drugs, and the new benzothiazole derivatives showed better inhibition potency against M. tuberculosis .
Anti-Cancer Activity
Benzothiazole derivatives have also been evaluated for their anti-proliferative properties against various human cancer cell lines . Most of them exhibited potent cytotoxicity .
Anti-Inflammatory Activity
Some benzothiazole derivatives have shown potent anti-inflammatory activities . These compounds could potentially be used in the treatment of inflammatory diseases .
Analgesic Activity
In addition to their anti-inflammatory properties, some benzothiazole derivatives have also demonstrated analgesic (pain-relieving) activities .
COX-1 Inhibitory Activity
Certain benzothiazole derivatives have been found to exhibit weak COX-1 inhibitory activity . COX-1 inhibitors are often used in the treatment of pain and inflammation .
Anti-Microbial Activity
Benzothiazole derivatives have been synthesized and evaluated for their antimicrobial properties . These compounds have shown a broad range of chemical and biological properties, making them valuable in the development of new drugs .
Mechanism of Action
Target of Action
Similar compounds have been studied for their anti-inflammatory properties . These compounds have shown significant activity against COX-1 and COX-2 enzymes, which play a crucial role in inflammation .
Mode of Action
Related compounds have been shown to inhibit cox-1 and cox-2 enzymes . This inhibition can lead to a decrease in the production of prostaglandins, which are key mediators of inflammation .
Biochemical Pathways
The inhibition of cox-1 and cox-2 enzymes can affect the arachidonic acid pathway, leading to a decrease in the production of prostaglandins .
Result of Action
Related compounds have shown significant inhibition of cox-1 and cox-2 enzymes, leading to a decrease in the production of prostaglandins . This can result in reduced inflammation.
Future Directions
The future research directions for Benzo[d]thiazol-6-yl(4-(pyrazin-2-yloxy)piperidin-1-yl)methanone could include further exploration of its potential for treating neurodegenerative diseases complicated by depression . Additionally, the development of new strategies for the synthesis of benzothiazole derivatives could also be a promising area of research .
properties
IUPAC Name |
1,3-benzothiazol-6-yl-(4-pyrazin-2-yloxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2S/c22-17(12-1-2-14-15(9-12)24-11-20-14)21-7-3-13(4-8-21)23-16-10-18-5-6-19-16/h1-2,5-6,9-11,13H,3-4,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJOQYTBOGJIZII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC=CN=C2)C(=O)C3=CC4=C(C=C3)N=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.